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Compound of Interest

Compound Name: EPZ011989 trifluoroacetate

Cat. No.: B607351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of EPZ011989
trifluoroacetate, a potent and selective inhibitor of the histone methyltransferase EZH2, for in

vitro experiments.

Product Information
EPZ011989 trifluoroacetate is a small molecule inhibitor that targets both wild-type and

mutant forms of EZH2, a key component of the Polycomb Repressive Complex 2 (PRC2). By

inhibiting EZH2, EPZ011989 prevents the trimethylation of histone H3 at lysine 27

(H3K27me3), a critical epigenetic modification that leads to transcriptional repression of target

genes. This compound has demonstrated robust anti-tumor activity in preclinical models of B-

cell lymphoma.[1][2][3][4]

Chemical Properties:

Property Value

Molecular Formula C37H52F3N5O6

Molecular Weight 719.83 g/mol [5][6]

CAS Number 1598383-41-5[5][6][7]
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Solubility and Storage
Proper solubilization and storage are critical for maintaining the stability and activity of

EPZ011989 trifluoroacetate.

Solubility in DMSO:

EPZ011989 trifluoroacetate is soluble in dimethyl sulfoxide (DMSO). However, the reported

solubility can vary. To ensure complete dissolution, ultrasonication may be necessary.[5][8][9] It

is crucial to use fresh, anhydrous DMSO, as moisture can reduce the solubility of the

compound.[1]

Solvent Solubility
Molar Concentration
(approx.)

DMSO ≥ 100 mg/mL[5][8][9] 138.92 mM

Storage Conditions:

To prevent degradation, the compound and its solutions should be stored under the following

conditions:

Form
Storage
Temperature

Duration Notes

Solid Powder 4°C[5][8]
As per manufacturer's

recommendations

Sealed, away from

moisture.

DMSO Stock Solution -20°C[7][8] 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C[7][8] 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.
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Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of EPZ011989
trifluoroacetate in DMSO.

Materials:

EPZ011989 trifluoroacetate powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of EPZ011989 trifluoroacetate needed using its molecular weight (719.83 g/mol ).

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 719.83 g/mol * (1000 mg / 1 g) = 7.1983

mg

Weigh the compound: Carefully weigh out approximately 7.2 mg of EPZ011989
trifluoroacetate and place it in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Dissolve the compound: Vortex the tube for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, place the tube in an ultrasonic water bath for 5-10

minutes. Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot and store: Aliquot the 10 mM stock solution into smaller volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[7][8]
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Workflow for Preparing EPZ011989 Stock Solution
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Caption: Workflow for preparing EPZ011989 stock solution.
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Cellular Assay Protocol Example: WSU-DLCL2
Proliferation Assay
This protocol provides an example of how to use the EPZ011989 trifluoroacetate DMSO stock

solution in a cellular proliferation assay with the WSU-DLCL2 human B-cell lymphoma cell line.

In this cell line, EPZ011989 has been shown to reduce H3K27 methylation with an IC50 of less

than 100 nM and inhibit proliferation with a lowest cytotoxic concentration (LCC) of 208 nM.[1]

[3]

Materials:

WSU-DLCL2 cells

Complete cell culture medium

96-well cell culture plates

10 mM EPZ011989 trifluoroacetate in DMSO (from Protocol 3.1)

Phosphate-buffered saline (PBS)

Cell viability reagent (e.g., CellTiter-Glo®, MTS, or similar)

Multichannel pipette

Incubator (37°C, 5% CO2)

Procedure:

Cell Seeding: Seed WSU-DLCL2 cells in a 96-well plate at a density of 5,000-10,000 cells

per well in 100 µL of complete culture medium. Incubate for 24 hours.

Preparation of Working Solutions: Prepare serial dilutions of the 10 mM EPZ011989 stock

solution in complete culture medium to achieve the desired final concentrations (e.g., 0-10

µM).[1] Remember to prepare a vehicle control (DMSO only) with the same final DMSO

concentration as the highest EPZ011989 concentration.
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Treatment: Add 100 µL of the prepared working solutions to the corresponding wells of the

96-well plate containing the cells. This will result in a final volume of 200 µL per well.

Incubation: Incubate the plate for the desired duration (e.g., up to 11 days, with media

changes as needed).[1]

Cell Viability Assessment: At the end of the incubation period, assess cell viability using a

suitable reagent according to the manufacturer's instructions.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot

the results to determine the IC50 value.

Mechanism of Action and Signaling Pathway
EPZ011989 is a highly potent and selective inhibitor of EZH2, with a Ki value of <3 nM.[1][7]

[10] EZH2 is the catalytic subunit of the PRC2 complex, which also includes SUZ12 and EED.

PRC2 catalyzes the transfer of methyl groups to histone H3 at lysine 27, leading to the

formation of H3K27me3. This trimethylation is a repressive epigenetic mark that leads to

chromatin compaction and transcriptional silencing of target genes, many of which are involved

in tumor suppression. By inhibiting EZH2, EPZ011989 prevents the formation of H3K27me3,

leading to the reactivation of tumor suppressor gene expression and subsequent inhibition of

cancer cell proliferation.
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EPZ011989 Mechanism of Action
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Caption: EPZ011989 inhibits the EZH2 subunit of the PRC2 complex.
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Summary of In Vitro Activity
Parameter Cell Line Value Reference

Ki (EZH2) Cell-free assay <3 nM [1][7][10]

IC50 (H3K27

methylation)
WSU-DLCL2 <100 nM [1][3]

LCC (Proliferation) WSU-DLCL2 208 nM [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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